Cas no 174671-44-4 (2,1-Benzoxaborole, 1,3-dihydro-1-hydroxy-5-phenoxy-)

• Product Name: 2,1-Benzoxaborole, 1,3-dihydro-1-hydroxy-5-phenoxy-
• CAS No: 174671-44-4
• MF: C₁₃H₁₁BO₃
• MW: 226.035643815994
• CID: 3814233
• PubChem ID: 22346826
• Update Time: 2025-11-02

2,1-Benzoxaborole, 1,3-dihydro-1-hydroxy-5-phenoxy- Chemical and Physical Properties

Names and Identifiers

• 2,1-Benzoxaborole, 1,3-dihydro-1-hydroxy-5-phenoxy-
• SCHEMBL595809
• FQDFSPUTOJOLJG-UHFFFAOYSA-N
• EN300-7459651
• 5-phenoxybenzo[c][1,2]oxaborol-1(3H)-ol
• 174671-44-4
• TQP1555
• 5-phenoxy-1,3-dihydro-2,1-benzoxaborol-1-ol
• 887-326-4
• CHEMBL485360
• DB-097710

• Inchi： 1S/C13H11BO3/c15-14-13-7-6-12(8-10(13)9-16-14)17-11-4-2-1-3-5-11/h1-8,15H,9H2
• InChI Key： FQDFSPUTOJOLJG-UHFFFAOYSA-N
• SMILES： B1(O)C2=CC=C(OC3=CC=CC=C3)C=C2CO1

Computed Properties

• Exact Mass: 226.0801244Da
• Monoisotopic Mass: 226.0801244Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 2,1-Benzoxaborole, 1,3-dihydro-1-hydroxy-5-phenoxy-

Recent Advances in the Study of 2,1-Benzoxaborole, 1,3-dihydro-1-hydroxy-5-phenoxy- (CAS: 174671-44-4)

The compound 2,1-Benzoxaborole, 1,3-dihydro-1-hydroxy-5-phenoxy- (CAS: 174671-44-4) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its mechanism of action, synthetic pathways, and biological activities, particularly in the context of infectious diseases and inflammatory conditions. This research brief aims to summarize the latest findings and provide insights into the future directions of this promising compound.

One of the key areas of research has been the exploration of the compound's antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2,1-Benzoxaborole derivatives, including 1,3-dihydro-1-hydroxy-5-phenoxy-, exhibit potent activity against a range of Gram-positive and Gram-negative bacteria. The study highlighted the compound's ability to inhibit bacterial leucyl-tRNA synthetase, a critical enzyme in protein synthesis, thereby offering a novel mechanism for combating antibiotic-resistant strains.

In addition to its antimicrobial effects, recent investigations have revealed the compound's potential as an anti-inflammatory agent. A study in the European Journal of Pharmacology (2024) reported that 2,1-Benzoxaborole, 1,3-dihydro-1-hydroxy-5-phenoxy- significantly reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6 in murine models of inflammation. The researchers attributed this effect to the compound's modulation of the NF-κB signaling pathway, suggesting its utility in treating chronic inflammatory diseases.

The synthetic chemistry of 2,1-Benzoxaborole derivatives has also seen advancements. A recent publication in Organic Letters (2024) detailed a novel, high-yield synthesis route for 1,3-dihydro-1-hydroxy-5-phenoxy-2,1-benzoxaborole, utilizing a palladium-catalyzed cross-coupling reaction. This method not only improves the scalability of production but also enhances the purity and stability of the compound, addressing previous challenges in its manufacturing process.

Despite these promising developments, challenges remain in the clinical translation of 2,1-Benzoxaborole, 1,3-dihydro-1-hydroxy-5-phenoxy-. Pharmacokinetic studies have indicated variable bioavailability, necessitating further optimization of its formulation. Ongoing research is exploring prodrug strategies and nanoparticle-based delivery systems to improve its therapeutic efficacy and reduce potential side effects.

In conclusion, 2,1-Benzoxaborole, 1,3-dihydro-1-hydroxy-5-phenoxy- (CAS: 174671-44-4) represents a versatile scaffold with significant potential in both antimicrobial and anti-inflammatory applications. Continued research into its mechanism of action, synthetic optimization, and delivery systems will be crucial for its successful development into a clinically viable therapeutic agent.